Cas no 1251313-89-9 (3-Methyl-1-(3-pyridinyl)piperazine)
3-Methyl-1-(3-pyridinyl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 3-Methyl-1-(3-pyridinyl)piperazine
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- Inchi: 1S/C10H15N3/c1-9-8-13(6-5-12-9)10-3-2-4-11-7-10/h2-4,7,9,12H,5-6,8H2,1H3
- InChI Key: VVYKEFPECFHBOC-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CN=C2)CCNC(C)C1
Experimental Properties
- Density: 1.036±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 317.6±22.0 °C(Predicted)
- pka: 8.76±0.40(Predicted)
3-Methyl-1-(3-pyridinyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-380067-1.0g |
3-METHYL-1-(PYRIDIN-3-YL)PIPERAZINE |
1251313-89-9 | 1.0g |
$903.0 | 2023-03-02 | ||
| Enamine | EN300-380067-2.5g |
3-METHYL-1-(PYRIDIN-3-YL)PIPERAZINE |
1251313-89-9 | 2.5g |
$1871.0 | 2023-03-02 | ||
| Enamine | EN300-380067-5.0g |
3-METHYL-1-(PYRIDIN-3-YL)PIPERAZINE |
1251313-89-9 | 5.0g |
$2369.0 | 2023-03-02 | ||
| Enamine | EN300-380067-10.0g |
3-METHYL-1-(PYRIDIN-3-YL)PIPERAZINE |
1251313-89-9 | 10.0g |
$2980.0 | 2023-03-02 |
3-Methyl-1-(3-pyridinyl)piperazine Related Literature
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-Methyl-1-(3-pyridinyl)piperazine
Recent Advances in the Study of 3-Methyl-1-(3-pyridinyl)piperazine (CAS: 1251313-89-9): A Comprehensive Research Brief
3-Methyl-1-(3-pyridinyl)piperazine (CAS: 1251313-89-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its pyridine and piperazine moieties, has demonstrated potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a serotonin receptor modulator. Researchers employed molecular docking simulations and in vitro binding assays to demonstrate its high affinity for 5-HT1A and 5-HT2A receptors, with Ki values of 12.3 nM and 18.7 nM respectively. These findings suggest potential applications in neuropsychiatric disorders, though further in vivo studies are needed to validate these effects.
The synthetic chemistry of 1251313-89-9 has seen notable advancements. A recent patent (WO2023056321) describes an improved synthetic route with 78% overall yield, utilizing a novel palladium-catalyzed coupling reaction between 3-bromopyridine and N-methylpiperazine. This method offers significant advantages over previous approaches in terms of scalability and purity, with the final product achieving >99.5% HPLC purity.
Pharmacokinetic studies published in Xenobiotica (2024) revealed favorable ADME properties for 3-Methyl-1-(3-pyridinyl)piperazine. The compound demonstrated good oral bioavailability (67% in rat models) and moderate plasma protein binding (82%). Its metabolic stability was particularly notable, with a hepatic clearance rate of only 8.2 mL/min/kg, suggesting potential for once-daily dosing in clinical applications.
Emerging research has explored structural derivatives of 1251313-89-9 for enhanced selectivity. A recent SAR study identified that substitutions at the 4-position of the piperazine ring significantly affect receptor selectivity profiles. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide valuable insights for future drug design efforts targeting specific serotonin receptor subtypes.
While the therapeutic potential of 3-Methyl-1-(3-pyridinyl)piperazine is promising, challenges remain in its clinical translation. Current research gaps include comprehensive toxicology profiles and long-term safety data. Several pharmaceutical companies have included this compound in their preclinical pipelines, with Phase I trials anticipated to begin in 2025 for anxiety-related indications.
The compound's versatility extends beyond CNS applications. Recent work in the Journal of Chemical Biology (2024) demonstrated its utility as a building block for PET tracer development. When radiolabeled with 18F, derivatives of 1251313-89-9 showed excellent brain penetration and specific binding in primate models, opening new avenues for neuroimaging applications.
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